Cas no 67856-45-5 (6-Iodochroman)

• Product Name: 6-Iodochroman
• CAS No: 67856-45-5
• MF: C₉H₉IO
• MW: 260.071635007858
• MDL: MFCD16037277
• CID: 838254
• PubChem ID: 10945163
• Update Time: 2025-05-27

6-Iodochroman Chemical and Physical Properties

Names and Identifiers

• 6-Iodochroman
• 2H-1-Benzopyran, 3,4-dihydro-6-iodo-
• 6-iodo-3,4-dihydro-2H-chromene
• 6-Iodochromane
• DTXSID80449337
• AMY5726
• SCHEMBL753333
• MFCD16037277
• 67856-45-5
• EN300-646104
• A867178
• LOHYOLMVKQWFIK-UHFFFAOYSA-N
• AKOS017553943
• 6-iodo-3,4-dihydro-2H-1-benzopyran
• AS-62820
• 3,4-dihydro-6-iodo-2H-1-benzopyran
• DB-296567

• MDL： MFCD16037277
• Inchi： 1S/C9H9IO/c10-8-3-4-9-7(6-8)2-1-5-11-9/h3-4,6H,1-2,5H2
• InChI Key： LOHYOLMVKQWFIK-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)CCCO2

Computed Properties

• Exact Mass: 259.96981g/mol
• Monoisotopic Mass: 259.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 6-Iodochroman

Research Brief on 6-Iodochroman (CAS: 67856-45-5): Recent Advances and Applications in Chemical Biology and Medicine

6-Iodochroman (CAS: 67856-45-5) is a chemically modified chroman derivative that has garnered significant interest in the fields of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, particularly in the context of neurodegenerative diseases, cancer, and infectious diseases. This research brief synthesizes the latest findings on 6-Iodochroman, focusing on its synthesis, biological activity, and mechanistic insights.

One of the key advancements in the study of 6-Iodochroman is its role as a precursor in the synthesis of complex heterocyclic compounds. Researchers have developed efficient synthetic routes to produce 6-Iodochroman with high purity and yield, enabling further derivatization for pharmacological testing. Recent publications highlight the use of palladium-catalyzed cross-coupling reactions to introduce diverse functional groups, enhancing the compound's bioactivity and selectivity.

In the realm of biological activity, 6-Iodochroman has demonstrated promising results as a modulator of key signaling pathways. For instance, studies have shown its ability to inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. Additionally, its anti-inflammatory and antioxidant properties have been investigated in preclinical models, suggesting potential applications in treating chronic inflammatory conditions. These findings underscore the compound's multifaceted pharmacological profile.

Mechanistic studies have further elucidated the molecular interactions of 6-Iodochroman with biological targets. Structural-activity relationship (SAR) analyses reveal that the iodine substituent at the 6-position plays a critical role in binding affinity and specificity. Computational modeling and X-ray crystallography have provided detailed insights into the compound's binding modes, facilitating the design of more potent analogs. Such efforts are paving the way for the development of next-generation therapeutics based on the 6-Iodochroman scaffold.

Beyond its therapeutic potential, 6-Iodochroman has also found applications in chemical biology as a tool compound for probing biological systems. Its fluorescent properties and stability under physiological conditions make it suitable for imaging studies and target engagement assays. Recent work has leveraged these attributes to study protein-ligand interactions in real-time, offering new avenues for understanding disease mechanisms.

In conclusion, the ongoing research on 6-Iodochroman (CAS: 67856-45-5) highlights its significance as a versatile molecule in chemical biology and medicine. The compound's synthetic accessibility, diverse biological activities, and mechanistic insights position it as a valuable asset in drug discovery. Future studies are expected to explore its clinical potential and expand its applications in addressing unmet medical needs. This brief serves as a timely update for researchers and industry professionals engaged in the development of innovative therapeutics.